2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione

• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 2-[4-(2-methyl-6-phenylpyrimidin-4-yl)sulfanylbutyl]isoindole-1,3-dione
• InChI: InChI=1S/C23H21N3O2S/c1-16-24-20(17-9-3-2-4-10-17)15-21(25-16)29-14-8-7-13-26-22(27)18-11-5-6-12-19(18)23(26)28/h2-6,9-12,15H,7-8,13-14H2,1H3
• InChI Key: UTGMHZYVAWAKSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)SCCCCN2C(=O)C3=CC=CC=C3C2=O)C4=CC=CC=C4

Description

2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione is a complex organic compound that belongs to the class of isoindoline derivativesThe structure of this compound includes an isoindoline-1,3-dione core, which is a common motif in many bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione typically involves multiple steps. One common method involves the reaction of phthalic anhydride with an appropriate amine to form the isoindoline-1,3-dione core .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and green chemistry principles to minimize waste and improve yield .

Chemical Reactions Analysis

Types of Reactions

2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound, potentially altering its biological activity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Halogenated derivatives and thiols are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups .

Scientific Research Applications

2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anticonvulsant and antipsychotic activities.

Industry: Utilized in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or modulate receptor activity, leading to its observed biological effects . The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-(2-(3,4-Dihydroxyphenyl)ethyl)isoindoline-1,3-dione: Known for its potential neuroprotective effects.

N-isoindoline-1,3-dione derivatives: A broad class of compounds with diverse biological activities.

Uniqueness

What sets 2-(4-((2-Methyl-6-phenylpyrimidin-4-yl)thio)butyl)isoindoline-1,3-dione apart is its unique combination of the isoindoline-1,3-dione core with a pyrimidinylthio group. This structural feature may confer specific biological activities and chemical reactivity that are distinct from other similar compounds .